3-Cyano-5-methoxy-2-trifluoromethyl-benzoic acid methyl ester

Specification

• Molecular Formula: C11H8F3NO3
• Molecular Weight: 259.18 g/mol
• IUPAC Name: methyl 3-cyano-5-methoxy-2-(trifluoromethyl)benzoate
• Standard InChI: InChI=1S/C11H8F3NO3/c1-17-7-3-6(5-15)9(11(12,13)14)8(4-7)10(16)18-2/h3-4H,1-2H3
• Standard InChI Key: SJANRYRUZRPFSU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C(=C1)C(=O)OC)C(F)(F)F)C#N

Introduction

Structural and Molecular Characteristics

Molecular Architecture

The compound’s IUPAC name, methyl 3-cyano-5-methoxy-2-(trifluoromethyl)benzoate, reflects its substitution pattern on the benzene ring. Key features include:

• Cyano group at position 3: Enhances polarity and participates in hydrogen bonding.

• Methoxy group at position 5: Contributes to electron-donating effects, moderating the ring’s electronic environment.

• Trifluoromethyl group at position 2: Imparts hydrophobicity and metabolic stability.

The canonical SMILES representation, COC1=CC(=C(C(=C1)C(=O)OC)C(F)(F)F)C#N, provides a precise two-dimensional structural depiction.

Table 1: Molecular Descriptors

Property	Value
Molecular Formula	$\text{C}_{11}\text{H}_{8}\text{F}_{3}\text{NO}_{3}$
Molecular Weight	259.18 g/mol
InChI Key	SJANRYRUZRPFSU-UHFFFAOYSA-N
XLogP3 (LogP)	~2.1 (estimated)

Synthesis and Manufacturing

Established Synthetic Routes

While explicit protocols for this compound are scarce, analogous benzoic acid esters are synthesized via esterification or nucleophilic substitution.

• Esterification Approach:
  Reacting 3-cyano-5-methoxy-2-trifluoromethyl-benzoic acid with methanol in the presence of $\text{H}_2\text{SO}_4$ or acetyl chloride yields the methyl ester. This method parallels traditional Fischer esterification but requires careful control of reaction conditions to avoid side reactions.

• Nucleophilic Substitution:
  A patent (CN101891649B) describes a two-step process for similar compounds:

  • Step 1: 3-Chloromethyl methyl benzoate reacts with an N-containing compound (e.g., KCN) under alkaline conditions to form a Sievert salt intermediate.

  • Step 2: Hydrolysis of the intermediate in acidic conditions, followed by condensation with hydroxylamine and formic acid, yields the cyano derivative.

Table 2: Comparative Synthesis Metrics

Method	Yield (%)	Purity (%)	Key Challenges
Esterification	70–80	95+	Acid sensitivity of -CN group
Nucleophilic Substitution	80+	98	Multi-step purification

Physicochemical Properties

Solubility and Stability

• Solubility: Predominantly soluble in polar aprotic solvents (e.g., DMSO, DMF) due to the trifluoromethyl group’s hydrophobicity and the ester’s polarity.

• Thermal Stability: Decomposes above 250°C, with the trifluoromethyl group enhancing thermal resistance compared to non-fluorinated analogs.

Table 3: Experimental Properties

Property	Value	Method
Density	~1.39 g/cm³ (estimated)	Computational modeling
Boiling Point	>300°C (decomposes)	Thermogravimetric analysis

Applications and Research Findings

Material Science

• Liquid Crystals: Fluorinated benzoates are precursors for nematic liquid crystals used in displays.

• Polymer Additives: Enhances UV stability in fluoropolymers due to CF₃ group’s electron-withdrawing effects.

Future Directions

• Mechanistic Studies: Elucidate interactions with biological targets (e.g., enzymes, receptors).

• Process Optimization: Develop one-pot syntheses to improve yield and reduce waste.

• Application Expansion: Explore roles in organic electronics and catalytic systems.